![molecular formula C33H34N4O4 B2493531 N-cyclohexyl-2-(4-(2,4-dioxo-1-(4-(2-oxopyrrolidin-1-yl)benzyl)-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide CAS No. 1223932-91-9](/img/structure/B2493531.png)
N-cyclohexyl-2-(4-(2,4-dioxo-1-(4-(2-oxopyrrolidin-1-yl)benzyl)-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-cyclohexyl-2-(4-(2,4-dioxo-1-(4-(2-oxopyrrolidin-1-yl)benzyl)-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide often involves complex reactions, including condensation, cyclization, and functional group transformations. For example, a series of derivatives have been synthesized through condensation reactions involving substituted aryl aldehydes and specific acetamido acetic acids in the presence of catalysts such as sodium acetate, acetic anhydride, and zinc oxide (N. Rao et al., 2020). These synthesis methods are crucial for creating compounds with targeted chemical and physical properties for further investigation.
Molecular Structure Analysis
The molecular structure of compounds like N-cyclohexyl-2-(4-(2,4-dioxo-1-(4-(2-oxopyrrolidin-1-yl)benzyl)-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide is typically confirmed using advanced spectral data, including 1H NMR, 13C NMR, and mass spectrometry. These techniques provide detailed information about the molecular framework, functional groups, and stereochemistry of the compound. Elemental analysis further confirms the composition and purity of the synthesized compounds.
Chemical Reactions and Properties
Compounds in this category may undergo various chemical reactions, including cyclization, which is a common method for forming heterocyclic compounds. For instance, N-allyl-N′-arylacetamidines have been cyclized to imidazolines and dihydroquinazolines under specific conditions, demonstrating the versatile reactivity of these compounds (M. W. Partridge et al., 1973).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystallinity, are essential for understanding their behavior in various solvents and environments. These properties are determined using standard laboratory techniques and are crucial for the compound's application in further chemical reactions and potential industrial applications.
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, stability under various conditions, and the potential for forming derivatives, are key areas of research. Studies on related compounds have shown a broad spectrum of activity against microorganisms, indicating their potential utility in developing new materials with antimicrobial properties (O. Arpaci et al., 2002).
properties
IUPAC Name |
N-cyclohexyl-2-[4-[2,4-dioxo-1-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]quinazolin-3-yl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H34N4O4/c38-30(34-25-7-2-1-3-8-25)21-23-12-18-27(19-13-23)37-32(40)28-9-4-5-10-29(28)36(33(37)41)22-24-14-16-26(17-15-24)35-20-6-11-31(35)39/h4-5,9-10,12-19,25H,1-3,6-8,11,20-22H2,(H,34,38) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NATPCXTVHPVIHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CC2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)N6CCCC6=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H34N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
550.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-(4-(2,4-dioxo-1-(4-(2-oxopyrrolidin-1-yl)benzyl)-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.